![molecular formula C24H23F3O4S B2639595 2-(1,1-Dimethylethyl)-5,6-dihydro-4-phenyl-naphtho[1,2-b]pyrylium trifluoromethanesulfonate CAS No. 78018-92-5](/img/structure/B2639595.png)
2-(1,1-Dimethylethyl)-5,6-dihydro-4-phenyl-naphtho[1,2-b]pyrylium trifluoromethanesulfonate
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Description
Pyrylium salts are a type of six-membered cationic heterocycles with one positively charged oxygen atom . Compounds with pyrylium salts exhibit excellent absorption, fluorescence, and electron transfer properties, and thus have been widely applied as light emitters, photocatalysts, and sensitizers .
Synthesis Analysis
Pyrylium salts have been realized as versatile precursors in a wide array of organic syntheses . They are highly reactive towards various nucleophiles and have been widely employed for the convenient synthesis of diverse heterocyclic compounds .Molecular Structure Analysis
Pyrylium is a cation with formula C5H5O+, consisting of a six-membered ring of five carbon atoms, each with one hydrogen atom, and one positively charged oxygen atom . The bonds in the ring are conjugated as in benzene, giving it an aromatic character .Chemical Reactions Analysis
Due to their high reactivity towards various nucleophiles, pyrylium salts were widely employed for the convenient synthesis of diverse heterocyclic compounds . Starting from the 1980s, the high reactive features of pyrylium salts were further utilized to synthesize viologen polymers with pyridinium salts in the backbones .Physical And Chemical Properties Analysis
Pyrylium salts exhibit excellent absorption, fluorescence, and electron transfer properties . They have been widely applied as light emitters, photocatalysts, and sensitizers .Mechanism of Action
Future Directions
In recent decades, pyrylium salt chemistry has emerged as a powerful approach for constructing complex macrocycles and metallo-supramolecules . This perspective not only highlights the recent achievements in pyrylium salt chemistry, but also inspires us to revisit this chemistry to design and construct macrocycles and metallo-supramolecules with increasing complexity and desired function .
properties
IUPAC Name |
2-tert-butyl-4-phenyl-5,6-dihydrobenzo[h]chromen-1-ium;trifluoromethanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23O.CHF3O3S/c1-23(2,3)21-15-20(16-9-5-4-6-10-16)19-14-13-17-11-7-8-12-18(17)22(19)24-21;2-1(3,4)8(5,6)7/h4-12,15H,13-14H2,1-3H3;(H,5,6,7)/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHGCHFALZCLEMH-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=[O+]C2=C(CCC3=CC=CC=C32)C(=C1)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23F3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-Dimethylethyl)-5,6-dihydro-4-phenyl-naphtho[1,2-b]pyrylium trifluoromethanesulfonate |
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